5-(Benzenesulfonyl)-7-benzyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(Benzenesulfonyl)-7-benzyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name:
Vulcanchem
CAS No.:
606950-50-9
VCID:
VC0385661
InChI:
InChI=1S/C25H20N4O3S/c1-17-12-13-22-27-24-20(25(30)28(22)15-17)14-21(33(31,32)19-10-6-3-7-11-19)23(26)29(24)16-18-8-4-2-5-9-18/h2-15,26H,16H2,1H3
SMILES:
CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CC=C4)S(=O)(=O)C5=CC=CC=C5)C=C1
Molecular Formula:
C25H20N4O3S
Molecular Weight:
456.5g/mol
5-(Benzenesulfonyl)-7-benzyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
CAS No.: 606950-50-9
Main Products
VCID: VC0385661
Molecular Formula: C25H20N4O3S
Molecular Weight: 456.5g/mol
![5-(Benzenesulfonyl)-7-benzyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 606950-50-9](/images/no_structure.jpg)
| CAS No. | 606950-50-9 |
|---|---|
| Product Name | 5-(Benzenesulfonyl)-7-benzyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
| Molecular Formula | C25H20N4O3S |
| Molecular Weight | 456.5g/mol |
| IUPAC Name | 5-(benzenesulfonyl)-7-benzyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
| Standard InChI | InChI=1S/C25H20N4O3S/c1-17-12-13-22-27-24-20(25(30)28(22)15-17)14-21(33(31,32)19-10-6-3-7-11-19)23(26)29(24)16-18-8-4-2-5-9-18/h2-15,26H,16H2,1H3 |
| Standard InChIKey | BJJFSJGAQRXAGT-UHFFFAOYSA-N |
| SMILES | CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CC=C4)S(=O)(=O)C5=CC=CC=C5)C=C1 |
| Canonical SMILES | CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CC=C4)S(=O)(=O)C5=CC=CC=C5)C=C1 |
| PubChem Compound | 1034425 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume